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Compound of Interest

Compound Name: Dipropyl adipate

Cat. No.: B086888 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dipropyl adipate is a diester of propyl alcohol and adipic acid, commonly used as a plasticizer

and emollient in various industrial and pharmaceutical applications. Accurate and reliable

quantification of dipropyl adipate is crucial for quality control, formulation development, and

safety assessment. This application note provides a detailed gas chromatography (GC) method

for the analysis of dipropyl adipate, including sample preparation, chromatographic

conditions, and data analysis. The described method is suitable for the determination of

dipropyl adipate in various matrices.

Experimental Protocols
This section details the methodologies for the analysis of dipropyl adipate by gas

chromatography with flame ionization detection (GC-FID) and gas chromatography-mass

spectrometry (GC-MS).

Sample Preparation: Solvent Extraction
This protocol is a general procedure for the extraction of dipropyl adipate from a solid or semi-

solid matrix.

Materials and Reagents:
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Methanol (HPLC grade)

Dichloromethane (HPLC grade)

n-Hexane (HPLC grade)

Anhydrous Sodium Sulfate

Glass vials with PTFE-lined caps

Vortex mixer

Centrifuge

Rotary evaporator or nitrogen evaporator

Procedure:

Sample Weighing: Accurately weigh approximately 1 gram of the homogenized sample into a

glass vial.

Solvent Addition: Add 10 mL of a 1:1 (v/v) mixture of dichloromethane and methanol to the

vial.

Extraction: Vortex the vial for 5 minutes to ensure thorough mixing and extraction of dipropyl
adipate into the solvent.

Phase Separation: Centrifuge the vial at 3000 rpm for 10 minutes to separate the solid matrix

from the solvent extract.

Collection: Carefully transfer the supernatant (solvent extract) to a clean glass tube.

Drying: Pass the extract through a small column containing anhydrous sodium sulfate to

remove any residual water.

Concentration: Evaporate the solvent to near dryness under a gentle stream of nitrogen or

using a rotary evaporator at 40°C.
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Reconstitution: Reconstitute the residue in a known volume (e.g., 1 mL) of n-hexane or

another suitable solvent for GC analysis.

Gas Chromatography (GC) Analysis
The following are recommended starting conditions for the GC analysis of dipropyl adipate.

Method optimization may be required depending on the specific instrument and sample matrix.

Method 1: GC-FID for General Quantification

This method is suitable for routine quantification of dipropyl adipate where high sensitivity and

selectivity are not the primary requirements.

Method 2: GC-MS for Identification and Sensitive Quantification

This method is recommended for confirmation of identity and for trace-level quantification of

dipropyl adipate, especially in complex matrices.[1][2]

Data Presentation
The quantitative data for the gas chromatography methods are summarized in the tables below

for easy comparison.

Table 1: GC-FID Operating Conditions
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Parameter Value

Column
Agilent CP-Sil 13 CB, 50 m x 0.32 mm, 0.4

µm[3]

Oven Program 80°C to 270°C at 20°C/min, hold for 14.5 min[3]

Injector On-column[3]

Injector Temperature Not specified (typically 250°C for split/splitless)

Carrier Gas H₂ at 100 kPa (1.0 bar, 14 psi)[3]

Detector Flame Ionization Detector (FID)[3]

Detector Temperature 300°C[3]

Injection Volume 1 µL[3]

Table 2: GC-MS Operating Conditions

Parameter Value

Column Rtx®-35ms, 30 m x 0.25 mm ID, 0.5 µm df[4]

Oven Program
50°C (hold 4 min) to 130°C at 20°C/min (hold 2

min)[4]

Injector Split/Splitless

Injector Temperature 280°C

Carrier Gas Helium at a constant flow of 1.0 mL/min

Detector Mass Spectrometer (MS)

Ionization Mode Electron Ionization (EI) at 70 eV

Scan Range m/z 40-450

Injection Volume 1 µL

Visualization
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The following diagram illustrates the general experimental workflow for the GC analysis of

dipropyl adipate.

Sample Preparation GC Analysis Data Processing

Sample Weighing Solvent Extraction
Add Solvent

Concentration
Collect Supernatant

Reconstitution GC InjectionInject Sample Chromatographic Separation Detection (FID or MS) Data Acquisition Peak Integration Quantification

Click to download full resolution via product page

Caption: Experimental workflow for dipropyl adipate analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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